Cas no 19891-51-1 (Nagilactone B)

• Product Name: Nagilactone B
• CAS No: 19891-51-1
• MF: C₁₉H₂₄O₇
• MW: 364.389666557312
• CID: 1080866
• PubChem ID: 3084329
• Update Time: 2025-04-20

Nagilactone B Chemical and Physical Properties

Names and Identifiers

• Nagilactone B
• (1S)-1,2,3,3a,5aβ,6,10b,10cβ-Octahydro-1,2α,6α-trihydroxy-3aβ,10bα-dimethyl-7-isopropyl-4H,9H-furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione
• CS-0023612
• CHEMBL4205628
• (1S,8R,9S,12S,14R,15S,16R)-8,14,15-trihydroxy-1,12-dimethyl-6-propan-2-yl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,6-diene-4,11-dione
• HY-N3216
• MS-25806
• DTXSID00173667
• 19891-51-1
• (1S,2R,3aS,5aS,6R,10bS,10cR)-1,2,6-trihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-1,2,3,3a,5a,6,10b,10c-octahydro-4H,9H-[2]benzofuro[7,1-fg]isochromene-4,9-dione
• AKOS040742265
• 4H,9H-Furo(2',3',4':4,5)naphtho(2,1-c)pyran-4,9-dione, 1,2,3,3a,5a,6,10b,10c-oxtahydro-1,2,6-trihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-, (1S-(1alpha,2alpha,3abeta,5abeta,6alpha,10balpha,10cbeta))-
• (1S)-1,2,3,3a,5abeta,6,10b,10cbeta-Octahydro-1,2alpha,6alpha-trihydroxy-3abeta,10balpha-dimethyl-7-isopropyl-4H,9H-furo[2',3',4'
• G14294
• DA-55987
• (1S,8R,9S,12S,14R,15S,16R)-8,14,15-TRIHYDROXY-6-ISOPROPYL-1,12-DIMETHYL-5,10-DIOXATETRACYCLO[7.6.1.0(2),?.0(1)(2),(1)?]HEXADECA-2,6-DIENE-4,11-DIONE
• (1S,8R,9S,12S,14R,15S,16R)-8,14,15-trihydroxy-1,12-dimethyl-6-propan-2-yl-5,10-dioxatetracyclo(7.6.1.02,7.012,16)hexadeca-2,6-diene-4,11-dione
• DTXCID4096158

• Inchi： 1S/C19H24O7/c1-7(2)13-11-8(5-10(21)25-13)19(4)15-14(12(11)22)26-17(24)18(15,3)6-9(20)16(19)23/h5,7,9,12,14-16,20,22-23H,6H2,1-4H3/t9-,12-,14-,15+,16-,18+,19-/m1/s1
• InChI Key： AEGWYWSJGKOLGB-ZLNDBNLZSA-N
• SMILES： O1C([C@@]2(C)C[C@H]([C@H]([C@]3(C)C4=CC(=O)OC(C(C)C)=C4[C@H]([C@@H]1[C@H]32)O)O)O)=O

Computed Properties

• Exact Mass: 364.15200
• Monoisotopic Mass: 364.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: -0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 258-261 ºC
• Boiling Point: 644.6±55.0 °C at 760 mmHg
• Flash Point: 233.7±25.0 °C
• Refractive Index: 1.616
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 117.20000
• LogP: 0.74130
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Nagilactone B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans